Cas no 2098133-98-1 (3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2098133-98-1
• MF: C₁₀H₁₀N₆
• MW: 214.226600170135
• CID: 4774817
• Update Time: 2025-05-19

3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-(azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine
• 3-[5-(azidomethyl)-1-methylpyrazol-3-yl]pyridine
• 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C10H10N6/c1-16-9(7-13-15-11)5-10(14-16)8-3-2-4-12-6-8/h2-6H,7H2,1H3
• InChI Key： IDGNREZJGKHTSV-UHFFFAOYSA-N
• SMILES： N1(C)C(CN=[N+]=[N-])=CC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 214.09669434 g/mol
• Monoisotopic Mass: 214.09669434 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.1
• Molecular Weight: 214.23

Additional information on 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine

Introduction to 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098133-98-1)

3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 2098133-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and pyridine chemical classes, featuring a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of an azidomethyl substituent on the pyrazole ring introduces a high reactivity, enabling diverse chemical modifications that are crucial for drug development and synthetic chemistry.

The molecular structure of 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine consists of a pyridine core connected to a methyl-substituted pyrazole ring, which is further functionalized with an azidomethyl group at the 5-position. This configuration provides multiple sites for chemical intervention, making it an versatile intermediate in the synthesis of more complex molecules. The compound's reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential as antiviral, anti-inflammatory, and anticancer agents. The incorporation of the azidomethyl group into the pyrazole scaffold enhances its utility as a building block for pharmacophore discovery. Researchers have leveraged this compound to explore novel therapeutic pathways, particularly in targeting enzyme inhibition and receptor binding interactions.

One of the most compelling aspects of 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine is its role in click chemistry applications. The azide functionality is a cornerstone of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool for constructing complex molecular architectures with high selectivity and efficiency. This reaction has been instrumental in the development of conjugated polymers, bioconjugates, and drug delivery systems. The ability to introduce this compound into synthetic pathways allows chemists to rapidly assemble intricate molecules that could otherwise be laborious to produce through traditional methods.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The azidomethyl group on 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine serves as a versatile handle for further derivatization, enabling researchers to fine-tune biological activity by modifying adjacent functional groups or introducing additional moieties. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel bioactive compounds. The compound's compatibility with modern synthetic techniques has also facilitated its use in library synthesis efforts, where large collections of structurally diverse derivatives are generated for biological evaluation.

The synthesis of 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include the formation of the pyrazole ring through condensation reactions, followed by functionalization with the azidomethyl group via nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic routes are optimized for scalability and purity, ensuring that researchers can obtain high-quality material for downstream applications. The compound's stability under various storage conditions further enhances its practicality as a laboratory reagent.

In drug discovery pipelines, 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine has been employed in fragment-based drug design (FBDD). By serving as a scaffold, it allows medicinal chemists to explore small molecule interactions with biological targets at an early stage of development. The ability to modify key functional groups while maintaining overall structural integrity provides valuable insights into binding modes and pharmacological effects. Such studies have contributed to the identification of novel lead compounds with improved pharmacokinetic profiles and reduced toxicity.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and materials science. Pyrazole derivatives are known for their role as intermediates in pesticide formulations due to their bioactivity against various pests. Additionally, the unique electronic properties of heterocyclic compounds like 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine make them attractive candidates for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Research is ongoing to explore these applications further, leveraging the compound's structural versatility.

Evaluation of 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine in preclinical studies has revealed intriguing biological profiles that warrant further investigation. In vitro assays have demonstrated interactions with enzymes such as kinases and phosphodiesterases, suggesting potential therapeutic benefits in treating diseases like cancer and inflammatory disorders. While these findings are preliminary, they underscore the compound's significance as a molecular probe and lead candidate. Future studies aim to elucidate detailed mechanisms of action and optimize dosing regimens for clinical translation.

The growing interest in green chemistry principles has also influenced the synthesis and application of compounds like 3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-yl)pyridine. Researchers are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields and selectivity. Such innovations align with global efforts to sustainable chemical manufacturing practices without compromising efficacy or performance.

In conclusion,3-(5-(Azidomethyl)-1-methyl-1H-pyrazol-3-ylyl)pyridine (CAS No. 2098133- 98 - 1) represents a valuable asset in modern chemical research due to its structural complexity and functional diversity。 Its role as an intermediate， building block，and pharmacophore underscores its versatility across multiple disciplines。 As synthetic methodologies continue to evolve， this compound will undoubtedly remain at forefront innovation， driving advancements pharmaceuticals， materials science，and beyond。 Ongoing investigations promise unlock even more possibilities， solidifying its importance future scientific endeavors。